Cas no 1622956-09-5 ((5-Bromo-2-chlorothiazol-4-yl)methanol)

(5-Bromo-2-chlorothiazol-4-yl)methanol structure
1622956-09-5 structure
Product Name:(5-Bromo-2-chlorothiazol-4-yl)methanol
CAS No:1622956-09-5
MF:C4H3BrClNOS
MW:228.49471783638
CID:6936853
PubChem ID:162341083
Update Time:2025-05-08

(5-Bromo-2-chlorothiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-BROMO-2-CHLOROTHIAZOL-4-YL)METHANOL
    • 1622956-09-5
    • AT10263
    • (5-Bromo-2-chlorothiazol-4-yl)methanol
    • Inchi: 1S/C4H3BrClNOS/c5-3-2(1-8)7-4(6)9-3/h8H,1H2
    • InChI Key: JQPVSNANMPFMFQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(CO)N=C(S1)Cl

Computed Properties

  • Exact Mass: 226.88073Da
  • Monoisotopic Mass: 226.88073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.4Ų
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